Cas no 121103-18-2 (Carbamic acid,[2-(aminooxy)butyl]-, 1,1-dimethylethyl ester, (S)- (9CI))

• Product Name: Carbamic acid,[2-(aminooxy)butyl]-, 1,1-dimethylethyl ester, (S)- (9CI)
• CAS No: 121103-18-2
• MF: C₉H₂₀N₂O₃
• MW: 204.266702651978
• CID: 104805
• PubChem ID: 45092034
• Update Time: 2025-04-18

Carbamic acid,[2-(aminooxy)butyl]-, 1,1-dimethylethyl ester, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[2-(aminooxy)butyl]-, 1,1-dimethylethyl ester, (S)- (9CI)
• Carbamic acid, [2-(aminooxy)butyl]-, 1,1-dimethylethyl ester, (S)- (9CI)
• 121103-18-2
• DTXSID501166329
• Carbamic acid, [2-(aminooxy)butyl]-, 1,1-dimethylethyl ester, (S)-

• Inchi： 1S/C9H20N2O3/c1-5-7(14-10)6-11-8(12)13-9(2,3)4/h7H,5-6,10H2,1-4H3,(H,11,12)/t7-/m0/s1
• InChI Key： BUIPMOBDSFMZNR-ZETCQYMHSA-N
• SMILES： O(C(NC[C@H](CC)ON)=O)C(C)(C)C

Computed Properties

• Exact Mass: 204.1475
• Monoisotopic Mass: 204.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6A^2
• XLogP3: 1

Experimental Properties

• PSA: 73.58